Cas no 2137588-65-7 ([6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate)

• Product Name: [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate
• CAS No: 2137588-65-7
• MF: C₁₁H₁₇N₃O₅S
• MW: 303.33478140831
• CID: 5268547
• Update Time: 2025-06-14

[6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-[(methanesulfonyloxy)methyl]pyridazin-3-yl}carbamate
• [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate
• Carbamic acid, N-[6-[[(methylsulfonyl)oxy]methyl]-3-pyridazinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17N3O5S/c1-11(2,3)19-10(15)12-9-6-5-8(13-14-9)7-18-20(4,16)17/h5-6H,7H2,1-4H3,(H,12,14,15)
• InChI Key： FJTGSKOHFMMAHC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1=CC=C(N=N1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 426
• XLogP3: 0
• Topological Polar Surface Area: 116

Additional information on [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate

Comprehensive Overview of [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate (CAS No. 2137588-65-7)

The compound [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate (CAS No. 2137588-65-7) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core and a methanesulfonate ester group, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel small-molecule inhibitors.

In recent years, the demand for heterocyclic compounds like [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate has surged, driven by advancements in targeted therapy and precision medicine. This compound's carbamate and sulfonate functionalities are particularly noteworthy, as they enhance its stability and reactivity in synthetic pathways. Its CAS No. 2137588-65-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key applications of this compound lies in the development of kinase inhibitors, a hot topic in oncology research. Kinases play a critical role in cell signaling, and their dysregulation is associated with various diseases. The pyridazine scaffold in [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate offers a promising platform for designing selective kinase inhibitors, aligning with the current focus on personalized cancer treatments.

Another area of interest is the compound's potential in agrochemical innovation. The methanesulfonate group is known for its ability to improve the bioavailability of active ingredients, making it a valuable component in pesticide formulations. As sustainable agriculture gains traction, researchers are exploring how [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate can contribute to the development of eco-friendly crop protection solutions.

The synthesis and characterization of this compound are also subjects of active research. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structure. Given the compound's complexity, optimizing its synthetic route is a priority for chemists aiming to scale up production for commercial applications.

In conclusion, [6-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridazin-3-yl]methyl methanesulfonate (CAS No. 2137588-65-7) represents a cutting-edge tool in modern chemistry. Its multifaceted applications in drug discovery, agrochemicals, and material science underscore its importance. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.